(R)-beta-[[(phenylmethoxy)carbonyl]amino]benzenepropanoic acid

• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol
• IUPAC Name: (3R)-3-phenyl-3-(phenylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C17H17NO4/c19-16(20)11-15(14-9-5-2-6-10-14)18-17(21)22-12-13-7-3-1-4-8-13/h1-10,15H,11-12H2,(H,18,21)(H,19,20)/t15-/m1/s1
• InChI Key: POJLWVWXBAHGGO-OAHLLOKOSA-N
• Isomeric SMILES: C1=CC=C(C=C1)COC(=O)N[C@H](CC(=O)O)C2=CC=CC=C2
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC(CC(=O)O)C2=CC=CC=C2

Description

(R)-beta-[[(phenylmethoxy)carbonyl]amino]benzenepropanoic acid is a useful research compound. Its molecular formula is C17H17NO4 and its molecular weight is 299.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 0° C. slurry of 50.0 g (300 mmole) of DL-3-amino-3-phenyl propionic acid in 300 mL of 1N aq NaOH (300 mmole) was treated simultaneously with 48.0 mL (340 mmole) of benzyl chloroformate and 300 mL of 1N aq NaOH (300 mmole). The reaction was stirred at ambient temperature for 18 h at which time the reaction was acidified to pH 2 with conc. aq HCl and extracted with EtOAc (4×200 mL). The combined organic fractions were dried over Na2SO4 and evaporated in vacuo to give 73.4 g (250 mmol; 82%) of N-Cbz-3-amino-3-phenyl propionic acid as an off white solid.